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Compound of Interest

Compound Name: Dioctyl phenylphosphonate

Cat. No.: B154929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dioctyl phenylphosphonate (DOPP) is an organophosphate compound utilized as a

plasticizer in polyvinyl chloride (PVC) formulations. Distinct from traditional phthalate-based

plasticizers, DOPP offers the dual functionality of imparting flexibility and enhancing flame

retardancy in the polymer matrix. This attribute makes it a compelling additive in applications

where both pliability and fire safety are critical. Its molecular structure, featuring a phenyl group

and two octyl chains attached to a phosphonate core, contributes to its performance

characteristics, including thermal stability and durability. These application notes provide an

overview of the performance of phosphorus-containing plasticizers, exemplified by a

representative compound, and detail the standard protocols for their evaluation in a PVC

matrix.

Synthesis of Dioctyl Phenylphosphonate (DOPP)
A plausible synthetic route for dioctyl phenylphosphonate involves the esterification of

phenylphosphonic dichloride with 1-octanol. The following is a generalized laboratory-scale

protocol for this synthesis.

Materials:
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Phenylphosphonic dichloride

1-Octanol

Triethylamine (or other suitable HCl scavenger)

Anhydrous toluene (or other suitable inert solvent)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and distillation

Protocol:

To a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a magnetic stirrer, add phenylphosphonic dichloride and anhydrous toluene under a

nitrogen atmosphere.

In the dropping funnel, prepare a solution of 1-octanol and triethylamine in anhydrous

toluene.

Slowly add the 1-octanol/triethylamine solution to the stirred solution of phenylphosphonic

dichloride at room temperature. An exothermic reaction will occur, and a precipitate of

triethylamine hydrochloride will form.

After the addition is complete, heat the reaction mixture to reflux and maintain for several

hours to ensure complete reaction.

Cool the mixture to room temperature and filter to remove the triethylamine hydrochloride

precipitate.

Wash the filtrate with a 5% sodium bicarbonate solution, followed by distilled water.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator.
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The crude product can be further purified by vacuum distillation to yield pure dioctyl
phenylphosphonate.
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Available at: [https://www.benchchem.com/product/b154929#dioctyl-phenylphosphonate-as-
a-plasticizer-in-pvc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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